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Compound of Interest

Compound Name: 2'-Azido guanosine

Cat. No.: B1384627

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological significance of 2'-Azido guanosine, a modified nucleoside of interest to
researchers in chemical biology, drug development, and molecular diagnostics. This document
outlines its core structural features, summarizes key quantitative data, and provides insight into
its synthesis and biological applications.

Chemical Structure and Properties

2'-Azido guanosine, also known as 2'-Azido-2'-deoxyguanosine, is a synthetic analog of the
natural nucleoside guanosine. Its structure is characterized by the presence of an azido (-Ns)
group at the 2' position of the ribose sugar, replacing the hydroxyl group found in native
guanosine. This modification imparts unique chemical properties and biological activities.

The core structure consists of a guanine base linked to a 2'-azido-2'-deoxyribose sugar moiety.
Molecular Formula: C1oH12NsOa
Below is a diagram illustrating the chemical structure of 2'-Azido guanosine.

Caption: Chemical structure of 2'-Azido guanosine.
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Physicochemical Data

The introduction of the azido group at the 2' position influences the molecule's physicochemical
properties. The following table summarizes key quantitative data for 2'-Azido guanosine.

Property Value Source

Molecular Formula C10H12Ns8O4 N/A

2-amino-9-((2R,3R,4R,5R)-3-
azido-4-hydroxy-5-

IUPAC Name N/A
(hydroxymethyl)oxolan-2-

yI)-1H-purin-6(9H)-one

C1=NC2=C(N1[C@H]3--
INVALID-LINK--

SMILES N/A
C0)0">C@@HN=[N+]=

[N-)N=C(NC2=O)N

Note: Quantitative data on bond lengths and angles from crystal structure analysis are not
readily available in the public domain.

Experimental Protocols

The synthesis of 2'-Azido guanosine and its phosphoramidite derivative for incorporation into
oligonucleotides is a multi-step process. A general methodology involves the conversion of a 2'-
amino precursor to a 2'-azido group via a diazotransfer reaction.

Synthesis of 2'-Azido Modified RNA from 2'-Amino Precursors

A robust method for synthesizing RNA with internal 2'-azido modifications utilizes a
diazotransfer reaction on readily accessible 2'-amino RNA precursors.

Workflow for Synthesis of 2'-Azido RNA:

. s . Diazotransfer Reaction T . Characterization
(Start with 2'-~Amino RNA Precursor '—»‘ (using fluorosulfuryl azide - FSO2Ns) '—»‘ Purification of 2'-Azido RNA '—»‘ (e.g., Mass Spectrometry, NMR))
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Caption: Synthetic workflow for 2'-azido RNA.

This approach has been shown to be effective for various lengths and secondary structures of
RNA and is compatible with other sensitive modifications.

Biological Significance and Applications

2'-Azido guanosine has emerged as a valuable tool in chemical biology and drug discovery.
Its primary applications stem from the unique properties of the azido group.

e Antiviral Research: As a nucleoside analog, 2'-Azido guanosine has been investigated for
its potential antiviral activities. The modification can interfere with viral replication processes.

» Biological Probes: The azido group serves as a bioorthogonal handle. It can be specifically
and efficiently labeled with fluorescent dyes or other reporter molecules via "click chemistry"
(e.q., copper-catalyzed or strain-promoted alkyne-azide cycloaddition). This allows for the
tracking and imaging of RNA within cells.

» SIRNA Applications: Incorporating 2'-Azido guanosine into small interfering RNAs (SiRNAS)
has been shown to be well-tolerated and can be used to study gene silencing mechanisms.
The ability to attach probes to specific sites within an siRNA molecule provides a powerful
tool for investigating its biological fate and interactions.

At present, there is limited direct evidence linking 2'-Azido guanosine to specific endogenous
signaling pathways. Its primary role in research is as an exogenous probe and a modified
building block for synthetic nucleic acids.

Conclusion

2'-Azido guanosine is a versatile synthetic nucleoside with significant applications in the study
of nucleic acids. Its unique chemical handle, the azido group, enables a wide range of labeling
and detection strategies, making it an invaluable tool for researchers in various disciplines.
Further investigations into its biological effects and potential therapeutic applications are
ongoing.
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 To cite this document: BenchChem. [Unveiling the Structural and Functional Intricacies of 2'-
Azido Guanosine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384627#what-is-the-structure-of-2-azido-guanosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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